Cas no 1001465-98-0 (1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one)

• Product Name: 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one
• CAS No: 1001465-98-0
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• MDL: MFCD03885076
• CID: 1125425
• PubChem ID: 3806122
• Update Time: 2025-04-20

1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3,5-dimethylpyrazol-1-yl)propan-2-one
• SBB022580
• 1-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)acetone
• 1-(4-Chloro-3,5-dimethylpyrazol-1-yl)-propan-2-one
• 1-(4-chloro-3,5-dimethylpyrazolyl)acetone
• AC1MWWBY
• CTK3J8588
• MolPort-000-892-057
• STK312615
• 5-BROMO-2-MORPHOLINOCARBONYLPYRIDINE
• AKOS B022220
• VITAS-BB TBB006974
• ART-CHEM-BB B022220
• CHEMBRDG-BB 5907490
• 1-(4-CHLORO-3,5-DIMETHYL-PYRAZOL-1-YL)-PROPAN-2-ONE
• 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)acetone(SALTDATA: FREE)
• 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-2-one
• BQB46598
• EN300-229948
• 2-Propanone, 1-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-
• DTXSID00396692
• 1001465-98-0
• AKOS000311427
• CS-0240760
• BBL038833

• MDL： MFCD03885076
• Inchi： 1S/C8H11ClN2O/c1-5(12)4-11-7(3)8(9)6(2)10-11/h4H2,1-3H3
• InChI Key： GPRISQWWWQHPQJ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(CC(C)=O)C=1C

Computed Properties

• Exact Mass: 186.05600
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 1.74230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides